Cas no 678559-60-9 (2-(4-Chloro-benzylsulfanyl)-1-ethyl-1H-benzoimidazole)

2-(4-Chloro-benzylsulfanyl)-1-ethyl-1H-benzoimidazole structure
678559-60-9 structure
Product Name:2-(4-Chloro-benzylsulfanyl)-1-ethyl-1H-benzoimidazole
CAS No:678559-60-9
MF:C16H15ClN2S
MW:302.821701288223
CID:2677072
PubChem ID:46731772
Update Time:2025-04-21

2-(4-Chloro-benzylsulfanyl)-1-ethyl-1H-benzoimidazole Chemical and Physical Properties

Names and Identifiers

    • 1H-BENZIMIDAZOLE, 2-[[(4-CHLOROPHENYL)METHYL]THIO]-1-ETHYL-
    • 678559-60-9
    • AKOS025244172
    • 2-(4-Chloro-benzylsulfanyl)-1-ethyl-1H-benzoimidazole
    • 2-((4-Chlorobenzyl)thio)-1-ethyl-1H-benzo[d]imidazole
    • Inchi: 1S/C16H15ClN2S/c1-2-19-15-6-4-3-5-14(15)18-16(19)20-11-12-7-9-13(17)10-8-12/h3-10H,2,11H2,1H3
    • InChI Key: UTTBTGYRWXUPKS-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CSC1=NC2C=CC=CC=2N1CC

Computed Properties

  • Exact Mass: 302.064
  • Monoisotopic Mass: 302.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.1A^2
  • XLogP3: 4.7
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